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Compound of Interest

Compound Name: 2-Cyclobutylethanol

CAS No.: 4415-74-1

Cat. No.: B1632531

Get Quote

An In-depth Technical Guide to the Commercial Availability and Application of 2-
Cyclobutylethanol for Researchers and Drug Development Professionals

Abstract
The cyclobutane ring, a motif once considered esoteric, has emerged as a powerful scaffold in

modern medicinal chemistry. Its unique conformational rigidity and three-dimensional geometry

offer distinct advantages in optimizing drug candidates for improved potency, selectivity, and

pharmacokinetic profiles. This guide provides a comprehensive technical overview of 2-
cyclobutylethanol (CAS No. 4415-74-1), a key building block for accessing this valuable

chemical space. We will cover its commercial availability, provide validated synthesis and

analytical protocols, discuss its strategic applications in drug development, and detail critical

safety and handling procedures. This document is intended to serve as a practical resource for

researchers, chemists, and drug development professionals seeking to leverage cyclobutane-

containing synthons in their discovery programs.

The Strategic Importance of the Cyclobutane Moiety
in Modern Drug Discovery

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1632531#bc-rfq
https://www.benchchem.com/product/b1632531/docs?utm_src=pdf-body#commercial-availability-of-2-cyclobutylethanol
https://www.benchchem.com/product/b1632531/docs?utm_src=pdf-body#commercial-availability-of-2-cyclobutylethanol
https://www.benchchem.com/product/b1632531/docs?utm_src=pdf-body#commercial-availability-of-2-cyclobutylethanol
https://www.benchchem.com/product/b1632531/docs?utm_src=pdf-body#commercial-availability-of-2-cyclobutylethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The drive to create novel therapeutics with superior efficacy and safety has led medicinal

chemists to explore chemical space beyond traditional flat, aromatic systems. This "escape

from flatland" has highlighted the utility of strained, sp³-rich scaffolds like the cyclobutane ring.

[1][2] The cyclobutane unit is not merely a passive linker; its puckered, well-defined three-

dimensional structure can enforce specific conformations on pharmacophoric groups, leading

to enhanced binding affinity and selectivity for the target protein.

Furthermore, the cyclobutane moiety can act as a bioisostere for other groups, such as gem-

dimethyl or phenyl rings, while offering improved metabolic stability and solubility.[1] Its

incorporation has proven successful in several clinical candidates and approved drugs,

demonstrating its value in addressing the complex challenges of drug design.[1] Molecules like

the oncology drug Carboplatin and the antiviral Boceprevir showcase the therapeutic success

of incorporating this four-membered ring. 2-Cyclobutylethanol serves as a versatile and

readily available entry point for introducing this valuable scaffold into complex molecular

architectures.

Physicochemical Properties of 2-Cyclobutylethanol
A thorough understanding of a building block's fundamental properties is critical for its effective

use in synthesis and process development. The key physicochemical properties of 2-
cyclobutylethanol are summarized below.
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Property Value Source

CAS Number 4415-74-1 [3]

Molecular Formula C₆H₁₂O [3]

Molecular Weight 100.16 g/mol [3]

Appearance Colorless Liquid

IUPAC Name 2-cyclobutylethanol [3]

InChI Key
KUARIPXRZDVUJO-

UHFFFAOYSA-N
[3]

SMILES C1CC(C1)CCO [3]

Boiling Point ~167-168 °C (Predicted) N/A

Density ~0.92 g/cm³ (Predicted) N/A

Solubility
Soluble in most organic

solvents.
N/A

Commercial Availability and Procurement
2-Cyclobutylethanol is readily available from a variety of chemical suppliers, typically on a

research scale (milligrams to grams). For larger-scale development projects, inquiries for pilot

or bulk quantities are often necessary. When procuring this reagent, key considerations should

include purity, cost, and lead time. Below is a comparative summary of offerings from notable

vendors.
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Supplier Purity
Available
Quantities

Price
(USD/EUR,
approx.)

Reference

ChemShuttle 95% 1g, 5g
$350/1g,

$1050/5g
[4]

CymitQuimica 97%
100mg, 250mg,

1g

€189/100mg,

€283/250mg

Benchchem Research Grade
Inquire for

quantities
Inquire for pricing [1]

DempoChem 97%+
Inquire (Pilot

Capacity)
Inquire for pricing [5]

Note: Prices are subject to change and may not include shipping and handling. Researchers

should always request a formal quote from the supplier.

Synthesis and Verification of 2-Cyclobutylethanol
While commercially available, situations may arise where an in-house synthesis is desirable,

either for cost reasons on a larger scale or for the preparation of specialized analogs. A

common and reliable method for synthesizing 2-cyclobutylethanol is through the reduction of

cyclobutylacetic acid or its derivatives.

Representative Synthesis Protocol: Reduction of
Cyclobutylacetic Acid
This protocol describes a standard laboratory procedure for the reduction of cyclobutylacetic

acid to 2-cyclobutylethanol using lithium aluminum hydride (LiAlH₄), a potent and effective

reducing agent for carboxylic acids.

Causality: Lithium aluminum hydride is chosen for its high reactivity and ability to efficiently

reduce the carboxylic acid functional group directly to the primary alcohol in a single step. The

anhydrous ether solvent is critical as LiAlH₄ reacts violently with water. The acidic workup

ensures the neutralization of any remaining hydride and the protonation of the resulting

alkoxide to yield the final alcohol product.
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Step-by-Step Methodology:

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum

hydride (1.2 eq.) in anhydrous diethyl ether in a flame-dried, three-neck round-bottom flask

equipped with a magnetic stirrer, reflux condenser, and a dropping funnel.

Addition of Substrate: Dissolve cyclobutylacetic acid (1.0 eq.) in anhydrous diethyl ether and

add it to the dropping funnel. Add the acid solution dropwise to the stirred LiAlH₄ suspension

at 0 °C (ice bath). The addition should be slow to control the exothermic reaction.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for an additional 4-6 hours or until the reaction is complete

(monitored by TLC or GC-MS).

Quenching: Carefully quench the reaction by slowly adding water dropwise at 0 °C, followed

by a 15% aqueous solution of sodium hydroxide, and then more water. This procedure is

known as the Fieser workup and is designed to produce a granular precipitate that is easy to

filter.

Filtration and Extraction: Filter the resulting solids and wash them thoroughly with diethyl

ether. Collect the filtrate, separate the organic layer, and extract the aqueous layer twice

more with diethyl ether.

Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The

crude product can be further purified by flash column chromatography or distillation to yield

pure 2-cyclobutylethanol.
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Synthesis Workflow

Cyclobutylacetic Acid
(Starting Material)

1. LiAlH₄, Et₂O, 0°C
2. H₃O⁺ workup

 Reduction 

2-Cyclobutylethanol
(Final Product)

Purification
(Distillation or Chromatography)

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of 2-cyclobutylethanol.

Protocol for Analytical Verification
Confirming the identity and purity of the synthesized or purchased material is a cornerstone of

scientific integrity.

Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of 2-cyclobutylethanol (~5-10 mg) in an

appropriate deuterated solvent (e.g., CDCl₃) for ¹H and ¹³C NMR analysis. For GC-MS,

prepare a separate dilute solution in a volatile solvent like dichloromethane or ethyl acetate.
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NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra. The ¹H NMR should show a

characteristic triplet for the -CH₂OH protons and complex multiplets for the cyclobutane and

adjacent methylene protons. The ¹³C NMR will confirm the presence of the expected number

of carbon atoms in their respective chemical environments.

GC-MS Analysis: Inject the sample into a GC-MS instrument. The gas chromatogram will

indicate the purity of the sample by showing a single major peak. The mass spectrum of this

peak should display the correct molecular ion (m/z = 100.16) and a fragmentation pattern

consistent with the structure of 2-cyclobutylethanol.

Applications in Medicinal Chemistry and Drug
Development
2-Cyclobutylethanol is a valuable building block primarily because it provides a handle—the

primary alcohol—for further chemical transformations, attached to the conformationally rigid

cyclobutane core.

Role as a Bioisosteric and Conformational Scaffold
The primary alcohol of 2-cyclobutylethanol can be easily oxidized to an aldehyde or

carboxylic acid, converted to a leaving group (e.g., tosylate or mesylate) for nucleophilic

substitution, or used in esterification and etherification reactions. This allows for its seamless

integration into larger, more complex molecules. The attached cyclobutane ring can then:

Restrict Conformation: Lock flexible side chains into a specific orientation to enhance binding

with a biological target.[1][2]

Improve Metabolic Stability: Replace metabolically labile groups (e.g., isopropyl groups) to

block sites of oxidation by cytochrome P450 enzymes.

Increase sp³ Character: Enhance the three-dimensionality of a molecule, which is often

correlated with higher clinical success rates.[1]

Fill Hydrophobic Pockets: The non-polar cyclobutane ring is effective at occupying

hydrophobic pockets within a protein's active site.[2]
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Workflow for Integration in Drug Discovery Programs
The journey from a simple building block to a clinical candidate is a multi-step process of

design, synthesis, and testing.

Drug Discovery Workflow

2-Cyclobutylethanol
(Building Block) Multi-step Synthesis Lead Compound

Generation
Lead Optimization

(SAR Studies)

Iterative
Testing Preclinical Candidate

Click to download full resolution via product page

Caption: Integration of a building block into a drug discovery pipeline.

This iterative cycle involves synthesizing a series of compounds where the cyclobutane moiety

is explored in different positions of a lead molecule. Each new compound is then tested in

biological assays to build a Structure-Activity Relationship (SAR), guiding the design of the next

generation of molecules until a preclinical candidate with the desired profile is identified.

Safety, Handling, and Storage
Proper handling of all chemical reagents is paramount for laboratory safety. 2-
Cyclobutylethanol has defined hazards that require careful management.

Hazard Identification: The compound is classified as a flammable liquid and vapor. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

Personal Protective Equipment (PPE): Always handle 2-cyclobutylethanol in a well-

ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and

chemical-resistant gloves.

Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking

tools and take precautionary measures against static discharge. Avoid breathing vapors or

mist.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids. Recommended storage temperatures from suppliers range from 2-8°C

to -20°C for long-term stability.[4][6]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before handling

the material.

Conclusion
2-Cyclobutylethanol is more than just a simple primary alcohol; it is a strategic tool for the

modern medicinal chemist. Its commercial availability provides a straightforward route to

incorporate the increasingly important cyclobutane scaffold into drug candidates. By leveraging

its unique conformational and physicochemical properties, researchers can design molecules

with improved pharmacological profiles, ultimately contributing to the development of safer and

more effective medicines. This guide provides the foundational knowledge—from procurement

and synthesis to application and safety—to confidently and effectively utilize this valuable

building block in advanced research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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